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molecular formula C7H11NO3 B8715797 1-Formyl-2-piperidinecarboxylic acid

1-Formyl-2-piperidinecarboxylic acid

Cat. No. B8715797
M. Wt: 157.17 g/mol
InChI Key: XVGVOQXJPFQDJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09115159B2

Procedure details

To a solution of 10 g of the carboxylic acid obtained in Step A (63.6 mmol) in 65 mL of dichloroethane there are successively added 13.4 g of tosyl chloride (70.4 mmol), 11.5 mL of methyl 2-chloroacrylate (113.5 mmol) and then, dropwise, 17.8 mL of N,N,N-triethylamine (127.2 mmol). The reaction mixture is then refluxed for 1 hour 30 minutes. It is then placed at ambient temperature, and there are then added 5 mL of methyl 2-chloroacrylate (48.9 mmol) and, dropwise, 9 mL of N,N,N-triethylamine (64 mmol). The batch is refluxed overnight.
Name
carboxylic acid
Quantity
10 g
Type
reactant
Reaction Step One
Name
tosyl chloride
Quantity
13.4 g
Type
reactant
Reaction Step Two
Name
methyl 2-chloroacrylate
Quantity
11.5 mL
Type
reactant
Reaction Step Three
Name
N,N,N-triethylamine
Quantity
17.8 mL
Type
reactant
Reaction Step Four
Name
methyl 2-chloroacrylate
Quantity
5 mL
Type
reactant
Reaction Step Five
Name
N,N,N-triethylamine
Quantity
9 mL
Type
reactant
Reaction Step Six
Name
dichloroethane
Quantity
65 mL
Type
solvent
Reaction Step Seven
Name
Methyl 5,6,7,8-tetrahydro-1-indolizine-carboxylate

Identifiers

REACTION_CXSMILES
[CH:1]([N:3]1[CH2:8][CH2:7][CH2:6][CH2:5][CH:4]1C(O)=O)=O.S(Cl)(C1C=CC(C)=CC=1)(=O)=O.Cl[C:24](=[CH2:29])[C:25]([O:27][CH3:28])=[O:26].C(N(CC)CC)C>ClC(Cl)C>[C:24]1([C:25]([O:27][CH3:28])=[O:26])[CH:29]=[CH:1][N:3]2[C:4]=1[CH2:5][CH2:6][CH2:7][CH2:8]2

Inputs

Step One
Name
carboxylic acid
Quantity
10 g
Type
reactant
Smiles
C(=O)N1C(CCCC1)C(=O)O
Step Two
Name
tosyl chloride
Quantity
13.4 g
Type
reactant
Smiles
S(=O)(=O)(C1=CC=C(C)C=C1)Cl
Step Three
Name
methyl 2-chloroacrylate
Quantity
11.5 mL
Type
reactant
Smiles
ClC(C(=O)OC)=C
Step Four
Name
N,N,N-triethylamine
Quantity
17.8 mL
Type
reactant
Smiles
C(C)N(CC)CC
Step Five
Name
methyl 2-chloroacrylate
Quantity
5 mL
Type
reactant
Smiles
ClC(C(=O)OC)=C
Step Six
Name
N,N,N-triethylamine
Quantity
9 mL
Type
reactant
Smiles
C(C)N(CC)CC
Step Seven
Name
dichloroethane
Quantity
65 mL
Type
solvent
Smiles
ClC(C)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is then refluxed for 1 hour 30 minutes
Duration
30 min
CUSTOM
Type
CUSTOM
Details
is then placed at ambient temperature
TEMPERATURE
Type
TEMPERATURE
Details
The batch is refluxed overnight
Duration
8 (± 8) h

Outcomes

Product
Name
Methyl 5,6,7,8-tetrahydro-1-indolizine-carboxylate
Type
Smiles
C=1(C=CN2CCCCC12)C(=O)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.